molecular formula C25H38O5 B1238368 5-Alpha-Pregnane-3-Beta-Ol-Hemisuccinate

5-Alpha-Pregnane-3-Beta-Ol-Hemisuccinate

Cat. No.: B1238368
M. Wt: 418.6 g/mol
InChI Key: UVTGFMKBPVLATL-DSOJQRAMSA-N
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Scientific Research Applications

5-ALPHA-PREGNANE-3-BETA-OL-HEMISUCCINATE has several applications in scientific research:

    Chemistry: It is used as a precursor in the synthesis of other steroid derivatives.

    Biology: The compound is studied for its potential effects on biological systems, including hormone regulation.

    Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in hormone replacement therapy.

    Industry: It is used in the production of various steroid-based products

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ALPHA-PREGNANE-3-BETA-OL-HEMISUCCINATE typically involves the esterification of 5-alpha-pregnane-3-beta-ol with hemisuccinate. The reaction is carried out under acidic or basic conditions, often using catalysts to enhance the reaction rate. The specific conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale esterification processes. These processes are optimized for high yield and efficiency, often utilizing continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

5-ALPHA-PREGNANE-3-BETA-OL-HEMISUCCINATE undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various derivatives of this compound, such as ketones, alcohols, and substituted esters .

Comparison with Similar Compounds

Similar Compounds

  • 5-ALPHA-PREGNANE-3-BETA,20-ALPHA-DIOL
  • 3-BETA-HYDROXY-5-ALPHA-PREGNAN-20-ONE
  • 5-ALPHA-PREGNANE-3-BETA-OL-HEMISUCCINATE

Uniqueness

This compound is unique due to its specific ester group, which imparts distinct chemical properties and biological activities. Compared to similar compounds, it may exhibit different reactivity and interactions with biological targets, making it valuable for specific research and industrial applications .

Properties

Molecular Formula

C25H38O5

Molecular Weight

418.6 g/mol

IUPAC Name

4-[[(3S,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-4-oxobutanoic acid

InChI

InChI=1S/C25H38O5/c1-15(26)19-6-7-20-18-5-4-16-14-17(30-23(29)9-8-22(27)28)10-12-24(16,2)21(18)11-13-25(19,20)3/h16-21H,4-14H2,1-3H3,(H,27,28)/t16-,17-,18-,19+,20-,21-,24-,25+/m0/s1

InChI Key

UVTGFMKBPVLATL-DSOJQRAMSA-N

Isomeric SMILES

CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)CCC(=O)O)C)C

SMILES

CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)CCC(=O)O)C)C

Canonical SMILES

CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)CCC(=O)O)C)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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